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Compound of Interest

Compound Name:
2-Chloro-isonicotinic acid

hydrazide

CAS No.: 58481-04-2

Cat. No.: B1267567

Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Chloro-isonicotinic acid hydrazide, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential for mitigating risks and

ensuring a safe laboratory environment.

Hazard Assessment and Engineering Controls
2-Chloro-isonicotinic acid hydrazide is a chemical compound that requires careful handling

due to its potential health hazards. While a specific Safety Data Sheet (SDS) for this exact

compound is not readily available, by assessing related compounds such as 2-Chloronicotinic

acid and Isonicotinic acid hydrazide, as well as the general hazards of hydrazines, a

comprehensive safety plan can be established. The primary hazards are expected to be skin,

eye, and respiratory irritation.[1][2][3] The hydrazide functional group also suggests potential for

higher toxicity.[4][5][6][7]

Engineering Controls:
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Chemical Fume Hood: All work involving 2-Chloro-isonicotinic acid hydrazide, including

weighing, transferring, and reactions, must be conducted in a certified chemical fume hood

to minimize inhalation exposure.[1][4]

Ventilation: The laboratory should have adequate general ventilation to prevent the

accumulation of vapors and dust.[8][9]

Designated Area: The work area should be clearly marked with warning signs, and access

should be limited to authorized personnel.

Emergency Equipment: A safety shower and eyewash station must be readily accessible in

the immediate work area.[1][4][6]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent contact with the skin, eyes, and respiratory system.

[10]

Body Part Required PPE Material/Standard

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[5][6] Always

check the glove manufacturer's

compatibility chart.

Eyes/Face
Safety goggles and a face

shield

ANSI Z87.1-compliant eye

protection is required. A face

shield should be worn when

there is a splash hazard.[5][6]

Body
Flame-resistant lab coat and a

chemical-resistant apron

A fully buttoned lab coat and

an apron provide protection

against spills and splashes.[5]

Respiratory NIOSH-approved respirator

A respirator with appropriate

cartridges should be used if

engineering controls are

insufficient or during

emergency situations.[1][6][8]
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Operational Plan: Step-by-Step Handling Procedures
Preparation and Weighing:

Preparation: Before handling the compound, ensure the chemical fume hood is functioning

correctly and the work area is clean and free of clutter.

Donning PPE: Put on all required personal protective equipment as listed in the table above.

Weighing: Conduct all weighing operations within the chemical fume hood. Use a disposable

weighing dish to minimize contamination.

Dissolving and Solution Preparation:

Solvent Addition: Slowly add the desired solvent to the vessel containing the 2-Chloro-
isonicotinic acid hydrazide.

Mixing: Use a magnetic stirrer or gentle agitation to dissolve the compound. Avoid splashing.

Container Labeling: Clearly label the container with the chemical name, concentration, date,

and appropriate hazard warnings.

Emergency Plan
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[5][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1][5]

[8]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[5][8]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8]

Spill

Evacuate the area. For small spills of solid

material, carefully sweep up and place in a

sealed container for disposal. For larger spills,

or any liquid spill, absorb with an inert material

and place in a sealed container. Do not allow

the chemical to enter drains.

Disposal Plan
All waste containing 2-Chloro-isonicotinic acid hydrazide must be treated as hazardous

waste.

Solid Waste: Contaminated items such as gloves, weighing dishes, and paper towels should

be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and reaction mixtures should be collected in a clearly

labeled, sealed hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.
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Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.[8]
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Caption: Workflow for handling 2-Chloro-isonicotinic acid hydrazide.
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Exposure Event

Immediate Response

Further Action

Exposure Occurs

Skin Contact:
Flush with water for 15 min

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Remove Contaminated Clothing

Seek Immediate Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Emergency response plan for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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